![molecular formula C15H16O2 B1614014 [3-(Benzyloxy)-4-methylphenyl]methanol CAS No. 916792-34-2](/img/structure/B1614014.png)
[3-(Benzyloxy)-4-methylphenyl]methanol
Cat. No. B1614014
M. Wt: 228.29 g/mol
InChI Key: GBVCRKCGVJJDFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09181186B2
Procedure details
To a solution of (3-(benzyloxy)-4-methylphenyl)methanol (entire amount) in DMSO (15 mL) was added 2-iodoxybenzoic acid (3.20 g), and the mixture was stirred at room temperature for 2 hr. Ethyl acetate (250 mL) was added to the reaction mixture, and the insoluble material was filtered off. The filtrate was washed with saturated brine, and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (2.50 g) as a yellow oil.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:8][C:9]1[CH:10]=[C:11]([CH2:16][OH:17])[CH:12]=[CH:13][C:14]=1[CH3:15])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.I(C1C=CC=CC=1C(O)=O)(=O)=O.C(OCC)(=O)C>CS(C)=O>[CH2:1]([O:8][C:9]1[CH:10]=[C:11]([CH:12]=[CH:13][C:14]=1[CH3:15])[CH:16]=[O:17])[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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|
Smiles
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C(C1=CC=CC=C1)OC=1C=C(C=CC1C)CO
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Name
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Quantity
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3.2 g
|
|
Type
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reactant
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Smiles
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I(=O)(=O)C1=C(C(=O)O)C=CC=C1
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|
Name
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|
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Quantity
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15 mL
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|
Type
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solvent
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Smiles
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CS(=O)C
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Step Two
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Name
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|
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Quantity
|
250 mL
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|
Type
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reactant
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Smiles
|
C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred at room temperature for 2 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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the insoluble material was filtered off
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WASH
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Type
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WASH
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|
Details
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The filtrate was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous sodium sulfate
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The solvent was evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the residue was purified by silica gel column chromatography (ethyl acetate/hexane)
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC=1C=C(C=O)C=CC1C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.5 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
